[4-propyl-2-(1H-pyrrol-1-yl)-1,3-thiazol-5-yl]methanol

Specification

• CAS No.: 1400540-67-1
• Molecular Formula: C11H14N2OS
• Molecular Weight: 222.31 g/mol
• IUPAC Name: (4-propyl-2-pyrrol-1-yl-1,3-thiazol-5-yl)methanol
• Standard InChI: InChI=1S/C11H14N2OS/c1-2-5-9-10(8-14)15-11(12-9)13-6-3-4-7-13/h3-4,6-7,14H,2,5,8H2,1H3
• Standard InChI Key: ORXBULBLMRRZAN-UHFFFAOYSA-N
• SMILES: CCCC1=C(SC(=N1)N2C=CC=C2)CO
• Canonical SMILES: CCCC1=C(SC(=N1)N2C=CC=C2)CO

Introduction

[4-propyl-2-(1H-pyrrol-1-yl)-1,3-thiazol-5-yl]methanol is a complex organic compound featuring a thiazole ring, a pyrrole ring, and a methanol group. This compound is of interest in medicinal chemistry due to its potential biological activities and structural versatility. The molecular formula for this compound is C11H14N2OS, with a molecular weight of approximately 222.31 g/mol.

Synthesis and Chemical Reactions

The synthesis of [4-propyl-2-(1H-pyrrol-1-yl)-1,3-thiazol-5-yl]methanol typically involves multi-step organic reactions. These reactions often require careful control of conditions such as temperature, solvent choice, and reaction time to achieve high yields and purities. Common reagents used in these reactions include various nucleophiles for substitution reactions and oxidizing agents for further modifications.

Synthesis Steps

• Thiazole Ring Formation: The thiazole ring is synthesized from appropriate precursors through condensation reactions involving thioketones or thioamides.

• Pyrrole Ring Attachment: The pyrrole ring is attached to the thiazole ring via a suitable coupling reaction.

• Methanol Group Introduction: The methanol group is introduced through a reaction that involves the substitution of a suitable leaving group on the thiazole ring.

Biological Activities and Potential Applications

While specific biological activities of [4-propyl-2-(1H-pyrrol-1-yl)-1,3-thiazol-5-yl]methanol have not been extensively documented, compounds with similar structural motifs, such as thiazole derivatives, are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Further research is needed to explore the potential applications of this compound in medicinal chemistry.